
An In-depth Technical Guide to 5-
Hydroxymethyluracil-d3: Chemical Properties

and Stability

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Hydroxymethyluracil-d3

Cat. No.: B3044159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

stability of 5-Hydroxymethyluracil-d3 (5-hmU-d3), a critical tool in the study of DNA damage,

repair, and epigenetics. This document is intended to serve as a valuable resource for

researchers utilizing this isotopically labeled compound in their experimental workflows.

Introduction to 5-Hydroxymethyluracil and its
Deuterated Analog
5-Hydroxymethyluracil (5-hmU) is a modified pyrimidine base that can arise in DNA through the

oxidation of thymine by reactive oxygen species (ROS) or the enzymatic action of Ten-Eleven

Translocation (TET) proteins.[1][2] It can also be formed via the deamination of 5-

hydroxymethylcytosine (5-hmC).[1] The presence of 5-hmU in DNA is significant as it can be a

marker of oxidative stress and is also considered a potential epigenetic mark.[1][3]

5-Hydroxymethyluracil-d3 is the deuterium-labeled version of 5-hmU. It is primarily used as

an internal standard in quantitative mass spectrometry-based analyses, such as liquid

chromatography-tandem mass spectrometry (LC-MS/MS), to accurately measure the levels of

endogenous 5-hmU in biological samples.[4] The known mass difference allows for precise

differentiation and quantification.
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Chemical and Physical Properties
While specific experimental data for 5-Hydroxymethyluracil-d3 is not extensively published,

its chemical and physical properties are expected to be very similar to its non-deuterated

counterpart. The primary difference will be its molecular weight.

Table 1: Chemical and Physical Properties of 5-Hydroxymethyluracil and 5-
Hydroxymethyluracil-d3

Property 5-Hydroxymethyluracil 5-Hydroxymethyluracil-d3

CAS Number 4433-40-3 352438-73-4

Molecular Formula C₅H₆N₂O₃[5][6][7][8] C₅H₃D₃N₂O₃

Molecular Weight 142.11 g/mol [5][6][7][8]
Approx. 145.13 g/mol

(Calculated)

Appearance
White to cream or grey solid

powder[5]
Solid[3]

Melting Point >300 °C[7][9]
Not available (expected to be

similar to non-deuterated form)

Boiling Point Not available Not available

Solubility

Soluble in water (50 g/L at

20°C), DMSO, dimethyl

formamide, 100% ethanol[9]

Not available (expected to be

soluble in similar solvents)

Purity Typically >97% Varies by supplier

Stability and Storage
Stability: 5-Hydroxymethyluracil is stable under normal laboratory conditions.[6] Deuterated

compounds generally exhibit similar stability to their non-labeled counterparts. To ensure the

integrity of 5-Hydroxymethyluracil-d3, it should be protected from strong oxidizing agents.[6]

Storage: For long-term storage, 5-Hydroxymethyluracil-d3 should be kept in a tightly sealed

container in a dry and well-ventilated place.[6] It is recommended to store the solid powder at
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-20°C for up to 3 years. In solvent, it should be stored at -80°C for up to 6 months.

Biological Pathways and Mechanisms
5-Hydroxymethyluracil is involved in several key biological processes related to DNA

modification and repair.

Formation of 5-Hydroxymethyluracil in DNA
There are two primary pathways for the formation of 5-hmU in DNA:

Oxidation of Thymine: Thymine residues in DNA can be oxidized to form 5-hmU. This can be

a result of attack by reactive oxygen species (ROS) or through the enzymatic activity of TET

dioxygenases.[1]

Deamination of 5-Hydroxymethylcytosine: 5-Hydroxymethylcytosine (5-hmC), an oxidative

product of 5-methylcytosine (5-mC), can undergo deamination to form a 5-hmU:G mismatch

in the DNA.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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